ent-Kaurene
ent-Kaurene
(1R,4S,9S,10S,13S)-5,5,9-trimethyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadecane is a natural product found in Diaporthe amygdali, Prumnopitys taxifolia, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
562-28-7
VCID:
VC20845262
InChI:
InChI=1S/C20H32/c1-14-12-20-11-8-16-18(2,3)9-5-10-19(16,4)17(20)7-6-15(14)13-20/h15-17H,1,5-13H2,2-4H3/t15-,16-,17+,19-,20-/m0/s1
SMILES:
CC1(CCCC2(C1CCC34C2CCC(C3)C(=C)C4)C)C
Molecular Formula:
C20H32
Molecular Weight:
272.5 g/mol
ent-Kaurene
CAS No.: 562-28-7
Cat. No.: VC20845262
Molecular Formula: C20H32
Molecular Weight: 272.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | (1R,4S,9S,10S,13S)-5,5,9-trimethyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadecane is a natural product found in Diaporthe amygdali, Prumnopitys taxifolia, and other organisms with data available. |
|---|---|
| CAS No. | 562-28-7 |
| Molecular Formula | C20H32 |
| Molecular Weight | 272.5 g/mol |
| IUPAC Name | (1R,4S,9S,10S,13S)-5,5,9-trimethyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadecane |
| Standard InChI | InChI=1S/C20H32/c1-14-12-20-11-8-16-18(2,3)9-5-10-19(16,4)17(20)7-6-15(14)13-20/h15-17H,1,5-13H2,2-4H3/t15-,16-,17+,19-,20-/m0/s1 |
| Standard InChI Key | ONVABDHFQKWOSV-GCLMUHHRSA-N |
| Isomeric SMILES | C[C@]12CCCC([C@@H]1CC[C@@]34[C@@H]2CC[C@@H](C3)C(=C)C4)(C)C |
| SMILES | CC1(CCCC2(C1CCC34C2CCC(C3)C(=C)C4)C)C |
| Canonical SMILES | CC1(CCCC2(C1CCC34C2CCC(C3)C(=C)C4)C)C |
| Melting Point | 50°C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator